Cas no 1016228-04-8 (2-[(1R)-1-chloroethyl]-3-fluoro-Pyridine)

2-[(1R)-1-chloroethyl]-3-fluoro-Pyridine structure
1016228-04-8 structure
Product Name:2-[(1R)-1-chloroethyl]-3-fluoro-Pyridine
CAS No:1016228-04-8
MF:C7H7ClFN
MW:159.588584184647
CID:1096368
PubChem ID:59868823
Update Time:2025-04-20

2-[(1R)-1-chloroethyl]-3-fluoro-Pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-[(1R)-1-chloroethyl]-3-fluoro-Pyridine
    • OKURWHVAGIHTEB-RXMQYKEDSA-N
    • 2-((R)-1-chloroethyl)-3-fluoro-pyridine
    • 1016228-04-8
    • SCHEMBL1853656
    • DTXSID901278946
    • 2-[(1R)-1-chloroethyl]-3-fluoropyridine
    • Inchi: 1S/C7H7ClFN/c1-5(8)7-6(9)3-2-4-10-7/h2-5H,1H3/t5-/m1/s1
    • InChI Key: OKURWHVAGIHTEB-RXMQYKEDSA-N
    • SMILES: Cl[C@H](C)C1C(=CC=CN=1)F

Computed Properties

  • Exact Mass: 159.0251051g/mol
  • Monoisotopic Mass: 159.0251051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.9Ų
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